Cas no 1596005-51-4 (1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine)
1596005-51-4 structure
Product Name:1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1596005-51-4
MF:C9H8ClFN4
MW:226.638023376465
MDL:MFCD31473441
CID:5607364
PubChem ID:102855872
Update Time:2023-11-24
1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1596005-51-4
- EN300-804908
- 1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
- 1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine
-
- MDL: MFCD31473441
- Inchi: 1S/C9H8ClFN4/c10-7-3-1-2-6(8(7)11)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
- InChI Key: YOSMZHCSKXJOKB-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1F)CN1C=NC(N)=N1
Computed Properties
- Exact Mass: 226.0421521g/mol
- Monoisotopic Mass: 226.0421521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.7Ų
1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804908-0.05g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 0.05g |
$587.0 | 2024-05-21 | |
| Enamine | EN300-804908-0.1g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 0.1g |
$615.0 | 2024-05-21 | |
| Enamine | EN300-804908-0.25g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 0.25g |
$642.0 | 2024-05-21 | |
| Enamine | EN300-804908-0.5g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 0.5g |
$671.0 | 2024-05-21 | |
| Enamine | EN300-804908-1g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 1g |
$699.0 | 2023-09-02 | ||
| Enamine | EN300-804908-2.5g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 2.5g |
$1370.0 | 2024-05-21 | |
| Enamine | EN300-804908-5g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 5g |
$2028.0 | 2023-09-02 | ||
| Enamine | EN300-804908-10g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 10g |
$3007.0 | 2023-09-02 | ||
| Enamine | EN300-804908-1.0g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 1.0g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-804908-5.0g |
1-[(3-chloro-2-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine |
1596005-51-4 | 95% | 5.0g |
$2028.0 | 2024-05-21 |
1-(3-chloro-2-fluorophenyl)methyl-1H-1,2,4-triazol-3-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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